BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the
Photophysical Characteristics of AF 430 Amine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AF 430 amine

Cat. No.: B12371976

This guide provides a comprehensive overview of the core photophysical characteristics of AF
430 amine, a fluorescent dye used in various biological research applications. Tailored for
researchers, scientists, and drug development professionals, this document details the spectral
properties, quantum yield, and other key parameters of AF 430 amine. It also includes detailed
experimental protocols for the characterization of this fluorophore and its application in
common laboratory techniques.

Core Photophysical Properties

AF 430 is a coumarin-based dye known for its large Stokes shift and high photostability.[1] The
amine-reactive derivative, AF 430 amine, allows for its conjugation to various biomolecules for
fluorescent labeling.[2]

Quantitative Data Summary

The key photophysical characteristics of AF 430 amine are summarized in the tables below.
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Parameter Value Reference

Molecular Formula C2sH3sN3F306S [3]
(9-(6-((6-
ammoniohexyl)amino)-6-
oxohexyl)-8,8-dimethyl-2-oxo-

IUPAC Name ) ) [3]
4-(trifluoromethyl)-8,9-dihydro-
2H-pyranol[3,2-g]quinolin-6-
yl)methanesulfonate

Property Value Reference

Excitation Maximum (A_abs_) 430 nm [11[3]

Emission Maximum (A_em_) 542 nm [1][3]

Molar Extinction Coefficient (g)

15,955 L'mol-1-:cm~1

[3]

Fluorescence Quantum Yield

0.23 [3]
(P_F)
Stokes Shift 112 nm [1]
pH Stability Range 4-10 [2]

Note: The fluorescence lifetime (1) for AF 430 amine is not readily available in the reviewed

literature. The lifetime of a fluorophore is an intrinsic property that can be influenced by its local

environment.

Experimental Protocols

Accurate characterization of fluorophores is essential for their effective use. The following are

detailed methodologies for key experiments related to the photophysical properties of AF 430

amine.

UV-Visible Absorption Spectroscopy

This protocol outlines the measurement of the absorption spectrum of AF 430 amine to

determine its maximum absorption wavelength (A_abs_) and molar extinction coefficient (g).
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Materials:

AF 430 amine

Spectroscopic grade solvent (e.g., DMSO, DMF, or water)[3]

Dual-beam UV-Vis spectrophotometer

Matched quartz cuvettes (1 cm path length)

Procedure:

Sample Preparation:

o Prepare a stock solution of AF 430 amine in the chosen solvent at a concentration of
approximately 1 mM.

o From the stock solution, prepare a series of dilutions with absorbance values in the linear
range of the spectrophotometer (typically 0.1 to 1.0).

Blank Measurement:

[e]

Fill a quartz cuvette with the pure solvent to be used as a reference.

o

Place the cuvette in the reference beam path of the spectrophotometer.

[¢]

Fill a second cuvette with the same pure solvent and place it in the sample beam path.

[e]

Run a baseline correction over the desired wavelength range (e.g., 300-600 nm).
Sample Measurement:

o Replace the solvent in the sample cuvette with the most dilute AF 430 amine solution.
o Record the absorption spectrum.

o Repeat the measurement for all prepared dilutions.

Data Analysis:
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o ldentify the wavelength of maximum absorbance (A_abs_).

o According to the Beer-Lambert law (A = ecl), plot absorbance at A_abs_ versus
concentration.

o The molar extinction coefficient (¢) is determined from the slope of the resulting linear fit.

Fluorescence Spectroscopy

This protocol describes the measurement of the fluorescence emission spectrum and the
relative quantum yield of AF 430 amine.

Materials:

AF 430 amine solution (prepared as in the UV-Vis protocol)

A stable, well-characterized fluorescence standard with a known quantum yield and

absorption/emission in a similar spectral region (e.g., Coumarin 153 in ethanol).

Spectrofluorometer with a calibrated detector

Quartz fluorescence cuvettes (1 cm path length)
Procedure:
¢ Instrument Setup:

o Set the excitation wavelength of the spectrofluorometer to the A_abs_ of AF 430 amine
(430 nm).

o Set the emission and excitation slit widths to achieve a good signal-to-noise ratio while
avoiding detector saturation.

o Emission Spectrum Measurement:

o Record the fluorescence emission spectrum of the AF 430 amine solution, scanning a
wavelength range that covers the expected emission (e.g., 450-700 nm).
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o Record the emission spectrum of the pure solvent to subtract any background
fluorescence.

e Quantum Yield Measurement (Relative Method):

o Prepare a series of dilutions of both the AF 430 amine and the reference standard with
absorbance values below 0.1 at the excitation wavelength to minimize inner filter effects.

o Measure the absorbance of each solution at the excitation wavelength using a UV-Vis

spectrophotometer.

o Measure the integrated fluorescence intensity (area under the emission curve) for each

solution.

o Plot the integrated fluorescence intensity versus absorbance for both the sample and the

standard.

o The quantum yield of the sample (®_F,sample_) can be calculated using the following
equation: ®_F,sample_ = ®_ Fref x (m_sample / m_ref ) x (n_sample_2/n_ref 2)
where m is the slope of the plot of integrated fluorescence intensity vs. absorbance, and n
is the refractive index of the solvent.

Mandatory Visualizations
Experimental and Application Workflows

The following diagrams, created using the DOT language, illustrate key experimental workflows
and logical relationships relevant to the use of AF 430 amine.
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Prepare Antibody in Bicarbonate Buffer (pH 8.3)

Antibody Conjugation

Dissolve AF 430 Amine in DMSO

React Antibody with AF 430 Amine

Flow Cytometry

Purify Conjugate (e.g., Dialysis)

J

Use Labele|
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Incubate Cells with Labeled Antibody

Wash and Resuspend Cells

Acquire Data on Flow Cytometer

Analyze Fluorescent Populations
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Seed and Culture Cells on Coverslips

Gix and Permeabilize Cells (OptionalD

Incubate with AF 430 Amine Labeled Antibody

Wash to Remove Unbound Antibody

(Mount Coverslip on Microscope Slide)

Image with Fluorescence Microscope (430 nm Excitation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. lumiprobe.com [lumiprobe.com]

e 2. lumiprobe.com [lumiprobe.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b12371976?utm_src=pdf-body-img
https://www.benchchem.com/product/b12371976?utm_src=pdf-custom-synthesis
https://www.lumiprobe.com/t/fluorophores/af430
https://www.lumiprobe.com/p/af-430-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 3. Conjugation of Fluorochromes to Monoclonal Antibodies - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-Depth Technical Guide to the Photophysical
Characteristics of AF 430 Amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371976#af-430-amine-photophysical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10369850/
https://www.benchchem.com/product/b12371976#af-430-amine-photophysical-characteristics
https://www.benchchem.com/product/b12371976#af-430-amine-photophysical-characteristics
https://www.benchchem.com/product/b12371976#af-430-amine-photophysical-characteristics
https://www.benchchem.com/product/b12371976#af-430-amine-photophysical-characteristics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12371976?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

